N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-(2-fluoroethyl)-5-methyl-1H-pyrazol-4-amine

Specification

• Molecular Formula: C12H18FN5
• Molecular Weight: 251.30 g/mol
• IUPAC Name: N-[(2,4-dimethylpyrazol-3-yl)methyl]-1-(2-fluoroethyl)-5-methylpyrazol-4-amine
• Standard InChI: InChI=1S/C12H18FN5/c1-9-6-15-17(3)12(9)8-14-11-7-16-18(5-4-13)10(11)2/h6-7,14H,4-5,8H2,1-3H3
• Standard InChI Key: CEJNRVVYIIGUBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)C)CNC2=C(N(N=C2)CCF)C

Introduction

N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-(2-fluoroethyl)-5-methyl-1H-pyrazol-4-amine is a complex organic compound with a molecular formula of C12H19ClFN5 and a molecular weight of 287.77 g/mol. This compound belongs to the pyrazole family, which is known for its diverse biological activities, including anticancer, antimicrobial, and antioxidant properties.

Synthesis and Preparation

While specific synthesis details for N-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-1-(2-fluoroethyl)-5-methyl-1H-pyrazol-4-amine are not readily available, pyrazole derivatives are generally synthesized through condensation reactions involving hydrazine derivatives and appropriate carbonyl compounds. The synthesis of similar pyrazole compounds often involves multi-step reactions, including alkylation and amination steps.

Biological Activities

Pyrazole derivatives have been extensively studied for their biological activities. They exhibit a range of properties, including:

• Anticancer Activity: Some pyrazoles have shown cytotoxic effects against various human cancer cell lines.

• Antimicrobial Activity: Pyrazole derivatives have demonstrated antimicrobial properties, effective against bacteria and fungi.

• Antioxidant Activity: These compounds can act as radical scavengers, showing antioxidant properties.

Suppliers and Availability

The compound is available from suppliers such as Block Chemical Technology (Shanghai) Co., Ltd., which offers it as part of their product list.

Supplier	Country	Contact
Block Chemical Technology (Shanghai) Co., Ltd.	China	021-20432219, li_jinfei@acblock-lab.com